Cas no 1336640-49-3 ((2S)-1-(2-fluoro-4-methoxyphenyl)propan-2-amine)

• Product Name: (2S)-1-(2-fluoro-4-methoxyphenyl)propan-2-amine
• CAS No: 1336640-49-3
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6182372
• PubChem ID: 93991644
• Update Time: 2024-01-13

(2S)-1-(2-fluoro-4-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-fluoro-4-methoxyphenyl)propan-2-amine
• EN300-1836581
• 1336640-49-3

• Inchi： 1S/C10H14FNO/c1-7(12)5-8-3-4-9(13-2)6-10(8)11/h3-4,6-7H,5,12H2,1-2H3/t7-/m0/s1
• InChI Key： SATQVEGAPKXJJO-ZETCQYMHSA-N
• SMILES： FC1C=C(C=CC=1C[C@H](C)N)OC

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives